2-(2-Fluoro-4,6-dimethylphenyl)butanoic acid

• Molecular Formula: C12H15FO2
• Molecular Weight: 210.24 g/mol
• IUPAC Name: 2-(2-fluoro-4,6-dimethylphenyl)butanoic acid
• InChI: InChI=1S/C12H15FO2/c1-4-9(12(14)15)11-8(3)5-7(2)6-10(11)13/h5-6,9H,4H2,1-3H3,(H,14,15)
• InChI Key: BWYBGHMXDCVZDC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=C(C=C(C=C1F)C)C)C(=O)O

Description

2-(2-Fluoro-4,6-dimethylphenyl)butanoic acid is a synthetic aryl-substituted carboxylic acid derivative. Its molecular structure features a butanoic acid backbone attached to a 2-fluoro-4,6-dimethylphenyl group. This compound is structurally analogous to synthetic auxin herbicides, which mimic plant growth hormones to disrupt cellular processes in target weeds. The fluorine atom and methyl groups on the aromatic ring likely enhance its lipophilicity and metabolic stability compared to simpler aryl acids, making it a candidate for herbicidal or pharmaceutical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Fluoro-4,6-dimethylphenyl)butanoic acid typically involves the introduction of the fluorine atom and methyl groups onto the phenyl ring, followed by the attachment of the butanoic acid moiety. One common method involves the use of fluorinated precursors and methylation reactions under controlled conditions. The reaction conditions often include the use of catalysts and specific solvents to ensure high yield and purity.

Industrial Production Methods

Industrial production of 2-(2-Fluoro-4,6-dimethylphenyl)butanoic acid may involve large-scale chemical reactors and continuous flow processes. The use of advanced purification techniques, such as chromatography and crystallization, ensures the production of high-purity compounds suitable for various applications.

Chemical Reactions Analysis

2.1. Carboxylic Acid Group

The butanoic acid moiety participates in standard carboxylic acid reactions:

Reaction Type	Reagents/Conditions	Example Products
Esterification	Alcohols (e.g., methanol, ethanol), acid catalysts (H₂SO₄)	Methyl/ethyl esters
Amidation	Amines + coupling agents (e.g., DCC, HOBt)	Amides (e.g., benzylamide)
Decarboxylation	Heat, acidic conditions (e.g., HCl)	Butanoic acid → CO₂ + hydrocarbon

For example, esterification methods analogous to those used for substituted phenylsulfur trifluorides or amino acid derivatives could apply, though specific yields or conditions for this compound are not reported.

2.2. Fluorinated Aromatic Ring

The 2-fluoro-4,6-dimethylphenyl group directs electrophiles due to the electron-donating methyl groups and the electron-withdrawing fluorine. Likely reactions:

Reaction Type	Reagents	Expected Product
Electrophilic Substitution	Nitration (HNO₃), bromination (Br₂)	Para-nitro/bromo derivatives
Nucleophilic Aromatic Substitution	Strong nucleophiles (e.g., NH₂⁻)	Substituted fluorophenyl derivatives

The fluorine’s position (ortho to methyl groups) may influence regioselectivity, as seen in similar fluorophenyl systems .

Biological and Functional Implications

While not directly studied, the compound’s fluorinated aromatic ring and carboxylic acid group suggest potential applications in drug design. For instance:

• Fluorine’s Role : Enhances lipophilicity and metabolic stability, as observed in fluorinated nucleosides and sGC activators .

• Carboxylic Acid : Could act as a bioisostere for other acids, enabling interactions with biological targets.

Analytical and Stability Data

No direct analytical data exists for this compound, but analogous fluorinated aromatic acids exhibit:

• Thermal Stability : Likely high due to the strong C-F bond.

• Solubility : Moderate in polar solvents (e.g., acetonitrile) and low in nonpolar solvents.

Scientific Research Applications

2-(2-Fluoro-4,6-dimethylphenyl)butanoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: The compound’s unique structure makes it a valuable tool in studying biological pathways and interactions.

Industry: Used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(2-Fluoro-4,6-dimethylphenyl)butanoic acid involves its interaction with molecular targets and pathways within biological systems. The fluorine atom and methyl groups can influence the compound’s binding affinity and specificity towards certain enzymes or receptors. These interactions can modulate various biochemical processes, leading to potential therapeutic effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound shares structural motifs with several synthetic auxins and aryl carboxylic acids. Below is a comparative analysis based on molecular features, substituent effects, and functional roles.

Key Compounds :

• MCPB (4-(4-Chloro-2-methylphenoxy)butanoic acid): A chlorinated phenoxybutanoic acid herbicide with a methyl group at the ortho position .
• 2,4-DB (4-(2,4-Dichlorophenoxy)butanoic acid): A dichlorinated phenoxybutanoic acid derivative used for broadleaf weed control .

Comparison :

Feature	2-(2-Fluoro-4,6-dimethylphenyl)butanoic Acid	MCPB	2,4-DB
Aromatic Substituents	2-Fluoro, 4,6-dimethyl	4-Chloro, 2-methyl	2,4-Dichloro
Acid Chain Length	Butanoic acid (C4)	Butanoic acid (C4)	Butanoic acid (C4)
Electrophilic Groups	Fluorine (electron-withdrawing)	Chlorine (electron-withdrawing)	Chlorine (electron-withdrawing)
Lipophilicity	High (due to fluorine and methyl groups)	Moderate	Moderate

Key Findings :

• The 4,6-dimethyl groups introduce steric hindrance, which could reduce metabolic degradation compared to mono-methyl or unchlorinated analogues.

Comparison with Non-Herbicidal Aryl Carboxylic Acids

Key Compound :

• Benzilic Acid (2-Hydroxy-2,2-diphenylacetic acid) : A diphenyl-substituted hydroxyacetic acid used in organic synthesis and pharmaceuticals .

Comparison :

Feature	2-(2-Fluoro-4,6-dimethylphenyl)butanoic Acid	Benzilic Acid
Aromatic Substituents	Mono-aryl with fluoro and methyl groups	Di-phenyl with hydroxyl
Acid Chain	Butanoic acid (C4)	Acetic acid (C2)
Functional Groups	Carboxylic acid	Hydroxy-carboxylic acid
Applications	Hypothesized herbicide	Pharmaceutical intermediate

Key Findings :

• The butanoic acid chain in the target compound may improve membrane permeability compared to the shorter acetic acid chain in benzilic acid.

Substituent Effects on Bioactivity

• Fluoro vs. Chloro : Fluorine’s smaller atomic radius and higher electronegativity may enhance binding to auxin receptors compared to chlorine, as seen in fluorinated agrochemicals .
• Methyl Groups : The 4,6-dimethyl configuration could block cytochrome P450-mediated oxidation, extending half-life in biological systems.

Data Gaps and Research Needs

While structural comparisons provide mechanistic insights, empirical data on the compound’s herbicidal efficacy, toxicity, and environmental persistence are absent in the provided evidence. Further studies should focus on:

• Structure-Activity Relationship (SAR) assays against plant receptors.
• Comparative pharmacokinetics with MCPB and 2,4-DB.

Biological Activity

2-(2-Fluoro-4,6-dimethylphenyl)butanoic acid is a compound of interest in medicinal chemistry due to its potential biological activities. This article examines its pharmacological properties, mechanisms of action, and relevant case studies that highlight its therapeutic applications.

Chemical Structure and Properties

The chemical formula for 2-(2-Fluoro-4,6-dimethylphenyl)butanoic acid is C13H15F O2. The presence of a fluorine atom and the dimethyl substitution on the phenyl ring significantly influence the compound's biological activity.

The biological activity of this compound may be attributed to its interaction with various molecular targets. It is hypothesized that the compound can modulate enzyme activity and receptor interactions, which are crucial for its pharmacological effects. For example, it may inhibit specific enzymes involved in metabolic pathways, thereby altering cellular functions and contributing to its therapeutic effects.

Biological Activities

Research has indicated several potential biological activities for 2-(2-Fluoro-4,6-dimethylphenyl)butanoic acid:

• Antimicrobial Activity : Preliminary studies suggest that the compound exhibits antimicrobial properties, making it a candidate for further investigation in the development of antimicrobial agents.
• Anticancer Potential : There is emerging evidence supporting its anticancer activity. In vitro studies have shown that derivatives of similar compounds can inhibit cancer cell proliferation, suggesting that 2-(2-Fluoro-4,6-dimethylphenyl)butanoic acid may have similar effects .

Case Studies

• Anticancer Activity : A study evaluated a series of fluorinated compounds, including derivatives similar to 2-(2-Fluoro-4,6-dimethylphenyl)butanoic acid. Results indicated significant cytotoxicity against various cancer cell lines, with IC50 values lower than those of established chemotherapeutics like doxorubicin .
• Antimicrobial Efficacy : Another investigation focused on the structure-activity relationship (SAR) of fluorinated compounds revealed that modifications in the phenyl ring enhance antibacterial activity against multi-drug resistant strains . This suggests that 2-(2-Fluoro-4,6-dimethylphenyl)butanoic acid could be explored as a novel antimicrobial agent.

Data Table: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	Exhibits inhibitory effects on bacterial growth
Anticancer	Induces apoptosis in cancer cell lines
Enzyme Inhibition	Modulates specific metabolic enzymes